Ajugacumbin F
Overview
Description
Ajugacumbin F is a diterpene lactone isolated from the whole plants of Ajuga ciliata. It has a role as a plant metabolite. It is a diterpene lactone, a butenolide, a triol, an enoate ester and a carbobicyclic compound.
Scientific Research Applications
Chemical Composition and Isolation
Ajugacumbin F, along with ajugacumbin E and other compounds, has been identified as a minor neo-clerodane diterpene in Ajuga decumbens. These compounds were isolated using spectroscopic analysis, highlighting the diverse chemical constituents of Ajuga decumbens (Min et al., 1990).
Biological Activities and Effects
Anticancer Potential : Studies on Ajuga decumbens, including compounds like ajugacumbin F, have shown potential anticancer activities. Research focusing on discovering new anticancer agents has highlighted the significance of compounds isolated from Ajuga decumbens, underscoring their potential in developing anticancer treatments (Olagoke Zacchaeus Olatunde et al., 2022).
Inhibition of Nitric Oxide Production : Ajugacumbin F, along with other compounds from Ajuga decumbens, has demonstrated inhibitory effects on lipopolysaccharide-induced nitric oxide production in macrophages. This suggests potential anti-inflammatory properties and relevance in immune response modulation (Huawei Lv et al., 2014).
Effects on Superoxide Anion Generation and Elastase Release : Studies have explored the effects of compounds including ajugacumbin F on superoxide anion generation and elastase release in human neutrophils. These findings contribute to understanding the compound's impact on cellular and molecular aspects of immune function (Hao Chen et al., 2018).
properties
CAS RN |
132922-44-2 |
|---|---|
Product Name |
Ajugacumbin F |
Molecular Formula |
C25H38O7 |
Molecular Weight |
450.6 g/mol |
IUPAC Name |
[(4R,4aR,5S,7R,8S,8aR)-4,5-dihydroxy-4-(hydroxymethyl)-7,8-dimethyl-8-[2-(5-oxo-2H-furan-3-yl)ethyl]-2,3,5,6,7,8a-hexahydro-1H-naphthalen-4a-yl]methyl (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C25H38O7/c1-5-16(2)22(29)32-15-25-19(7-6-9-24(25,30)14-26)23(4,17(3)11-20(25)27)10-8-18-12-21(28)31-13-18/h5,12,17,19-20,26-27,30H,6-11,13-15H2,1-4H3/b16-5+/t17-,19-,20+,23+,24+,25+/m1/s1 |
InChI Key |
MIOANCGOVTTWSH-DONKYKGPSA-N |
Isomeric SMILES |
C/C=C(\C)/C(=O)OC[C@@]12[C@H](CCC[C@@]1(CO)O)[C@@]([C@@H](C[C@@H]2O)C)(C)CCC3=CC(=O)OC3 |
SMILES |
CC=C(C)C(=O)OCC12C(CCCC1(CO)O)C(C(CC2O)C)(C)CCC3=CC(=O)OC3 |
Canonical SMILES |
CC=C(C)C(=O)OCC12C(CCCC1(CO)O)C(C(CC2O)C)(C)CCC3=CC(=O)OC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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